Cas no 1270332-90-5 (2-(1-AMINO-2-METHYLPROPYL)-4-METHYLPHENOL)
2-(1-AMINO-2-METHYLPROPYL)-4-METHYLPHENOL Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-AMINO-2-METHYLPROPYL)-4-METHYLPHENOL
- Phenol, 2-(1-amino-2-methylpropyl)-4-methyl-
- EN300-1277360
- AKOS006345626
- 1270332-90-5
-
- Inchi: 1S/C11H17NO/c1-7(2)11(12)9-6-8(3)4-5-10(9)13/h4-7,11,13H,12H2,1-3H3
- InChI Key: ZVIBIMORUKDBGP-UHFFFAOYSA-N
- SMILES: OC1=CC=C(C)C=C1C(C(C)C)N
Computed Properties
- Exact Mass: 179.131014166g/mol
- Monoisotopic Mass: 179.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 1.025±0.06 g/cm3(Predicted)
- Boiling Point: 288.0±25.0 °C(Predicted)
- pka: 9.53±0.48(Predicted)
2-(1-AMINO-2-METHYLPROPYL)-4-METHYLPHENOL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1277360-1.0g |
2-(1-amino-2-methylpropyl)-4-methylphenol |
1270332-90-5 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1277360-50mg |
2-(1-amino-2-methylpropyl)-4-methylphenol |
1270332-90-5 | 50mg |
$816.0 | 2023-10-01 | ||
| Enamine | EN300-1277360-100mg |
2-(1-amino-2-methylpropyl)-4-methylphenol |
1270332-90-5 | 100mg |
$855.0 | 2023-10-01 | ||
| Enamine | EN300-1277360-250mg |
2-(1-amino-2-methylpropyl)-4-methylphenol |
1270332-90-5 | 250mg |
$893.0 | 2023-10-01 | ||
| Enamine | EN300-1277360-500mg |
2-(1-amino-2-methylpropyl)-4-methylphenol |
1270332-90-5 | 500mg |
$933.0 | 2023-10-01 | ||
| Enamine | EN300-1277360-1000mg |
2-(1-amino-2-methylpropyl)-4-methylphenol |
1270332-90-5 | 1000mg |
$971.0 | 2023-10-01 | ||
| Enamine | EN300-1277360-2500mg |
2-(1-amino-2-methylpropyl)-4-methylphenol |
1270332-90-5 | 2500mg |
$1903.0 | 2023-10-01 | ||
| Enamine | EN300-1277360-5000mg |
2-(1-amino-2-methylpropyl)-4-methylphenol |
1270332-90-5 | 5000mg |
$2816.0 | 2023-10-01 | ||
| Enamine | EN300-1277360-10000mg |
2-(1-amino-2-methylpropyl)-4-methylphenol |
1270332-90-5 | 10000mg |
$4176.0 | 2023-10-01 |
2-(1-AMINO-2-METHYLPROPYL)-4-METHYLPHENOL Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2-(1-AMINO-2-METHYLPROPYL)-4-METHYLPHENOL
Recent Advances in the Study of 2-(1-AMINO-2-METHYLPROPYL)-4-METHYLPHENOL (CAS: 1270332-90-5): A Comprehensive Research Brief
The compound 2-(1-AMINO-2-METHYLPROPYL)-4-METHYLPHENOL (CAS: 1270332-90-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.
One of the key areas of research has been the synthesis and optimization of 2-(1-AMINO-2-METHYLPROPYL)-4-METHYLPHENOL. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthetic route for this compound, highlighting its potential for large-scale production. The researchers employed a multi-step synthesis involving catalytic hydrogenation and chiral resolution, achieving high yields and enantiomeric purity. This advancement is critical for further preclinical and clinical evaluations.
In addition to its synthetic accessibility, the pharmacological profile of 2-(1-AMINO-2-METHYLPROPYL)-4-METHYLPHENOL has been extensively investigated. Recent in vitro and in vivo studies have revealed its potent activity as a modulator of specific biological pathways. For instance, a 2024 study in Biochemical Pharmacology reported that this compound exhibits significant inhibitory effects on certain inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. The study further elucidated the compound's interaction with key molecular targets, providing a mechanistic basis for its observed effects.
Another noteworthy development is the exploration of 2-(1-AMINO-2-METHYLPROPYL)-4-METHYLPHENOL in the context of neurodegenerative diseases. A recent preprint (BioRxiv, 2024) highlighted its neuroprotective properties in models of Parkinson's disease. The compound was found to mitigate oxidative stress and reduce neuronal apoptosis, pointing to its potential as a therapeutic candidate for neurodegenerative disorders. These findings are particularly significant given the limited treatment options currently available for such conditions.
Despite these promising results, challenges remain in the development of 2-(1-AMINO-2-METHYLPROPYL)-4-METHYLPHENOL as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focusing on structural modifications to enhance its pharmacokinetic properties while retaining its pharmacological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, the compound 2-(1-AMINO-2-METHYLPROPYL)-4-METHYLPHENOL (CAS: 1270332-90-5) represents a promising candidate for various therapeutic applications. Recent advancements in its synthesis, pharmacological characterization, and mechanistic understanding have laid a solid foundation for further research. As the scientific community continues to explore its potential, this molecule may soon emerge as a valuable addition to the arsenal of chemical biology and pharmaceutical agents.
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